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Compound of Interest

Compound Name:
2-Hydroxy-2,2-di(thiophen-3-

yl)acetic acid

CAS No.: 78196-92-6

Cat. No.: B2582693 Get Quote

This technical guide provides a comprehensive overview of 2-Hydroxy-2,2-di(thiophen-yl)acetic

acid, a heterocyclic organic compound with significant relevance in medicinal chemistry and

pharmaceutical development. It is critical to establish at the outset a distinction regarding

isomeric forms. While the query specified the thiophen-3-yl isomer, the vast majority of

published data, safety information, and commercial availability pertains to 2-Hydroxy-2,2-

di(thiophen-2-yl)acetic acid (CAS No. 4746-63-8). This document will, therefore, focus on the

well-documented thiophen-2-yl isomer, a key intermediate in the synthesis of bronchodilators

such as Tiotropium Bromide.[1] Its structural motif, featuring a central α-hydroxy acid core

flanked by two thiophene rings, makes it a subject of interest for further biological screening

and as a reference standard in analytical applications.

Section 1: Chemical and Physical Properties
The foundational physicochemical properties of 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid are

summarized below. Data is aggregated from various chemical suppliers and computational

models.

General and Physical Data
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Property Value Source(s)

CAS Number 4746-63-8 [1][2]

Molecular Formula C₁₀H₈O₃S₂ [1][2]

Molecular Weight 240.30 g/mol [1][2]

Appearance
Light Grey to Black

Solid/Powder
[1][3]

Melting Point 93 °C [1]

Boiling Point 436.5 ± 40.0 °C (Predicted) [1]

Density 1.527 ± 0.06 g/cm³ (Predicted) [1]

Solubility
DMSO (Sparingly), Methanol

(Slightly, Sonicated)
[1]

pKa 2.79 ± 0.25 (Predicted) [1]

Computed Molecular Properties
Property Value Source(s)

Topological Polar Surface Area

(TPSA)
57.53 Å²

LogP 2.1301

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 4

Rotatable Bonds 3

SMILES String
C1=CSC(=C1)C(C2=CC=CS2)

(C(=O)O)O
[2]

InChI Key
FVEJUHUCFCAYRP-

UHFFFAOYSA-N
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Section 2: Safety Data Sheet (SDS) and Handling
Protocols
While a specific, comprehensive SDS for 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid is not

universally published, the following information is synthesized from supplier data and SDS for

structurally similar and corrosive organic acids, such as 2-Thiopheneacetic acid. This section

serves as a robust guide for safe handling, storage, and emergency procedures.

Hazard Identification
Signal Word:Danger[3]

GHS Hazard Pictograms: GHS05 (Corrosion), GHS07 (Exclamation Mark)

Hazard Statements:

H314: Causes severe skin burns and eye damage.[3]

H302: Harmful if swallowed.[1][4]

H315: Causes skin irritation.[1][4][5]

H319: Causes serious eye irritation.[1][4][5]

H335: May cause respiratory irritation.[1][4][5]

Precautionary Statements:

Prevention: P261, P264, P280[1][3]

Response: P301+P312, P303+P361+P353, P304+P340, P305+P351+P338, P310[3]

Storage: P403[3]

Disposal: P501[3]

First-Aid Measures
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The immediate and correct response to exposure is critical due to the compound's corrosive

nature.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[3] Remove contact lenses if present and easy to do.[3] Seek immediate medical

attention.[3]

Skin Contact: Take off immediately all contaminated clothing.[3] Wash off with soap and

plenty of water.[3] Seek immediate medical attention.[3]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[3] If breathing is

difficult, administer oxygen. If not breathing, give artificial respiration.[3] Seek immediate

medical attention.[3]

Ingestion: Do NOT induce vomiting.[3] Rinse mouth thoroughly with water. Call a physician

or poison control center immediately.[3]

Handling, Storage, and Personal Protection
Engineering Controls: Handle product only in a closed system or provide appropriate

exhaust ventilation, such as a chemical fume hood.[3][6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles (conforming to EN 166).[3]

Hand Protection: Wear protective gloves (e.g., nitrile rubber). Inspect gloves before use

and dispose of contaminated gloves properly.[3][4]

Skin and Body Protection: Wear a complete suit protecting against chemicals, such as a

lab coat.[3][4]

Safe Handling: Avoid contact with skin, eyes, or clothing.[6] Do not breathe dust or mist.[3]

Keep away from sources of ignition and take precautionary measures against static

discharges.[4][6]

Storage Conditions: Keep container tightly closed in a dry, cool, and well-ventilated place.[3]

[6] Store in a designated corrosives area.[3] Some suppliers recommend refrigerated
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temperatures (-10 to -25°C) and protection from light.[1][2]

Section 3: Experimental Methodologies
Detailed, peer-reviewed synthetic protocols for this specific molecule are not abundant.

However, a plausible and chemically sound synthetic route can be proposed based on

established organometallic reactions.

Proposed Synthesis: Grignard Reaction Workflow
A common and effective method for synthesizing α-hydroxy acids with two identical heteroaryl

groups involves the reaction of a Grignard reagent with an oxalate ester.
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Step 1: Grignard Reagent Formation

Step 2: Nucleophilic Addition Step 3: Hydrolysis

2-Bromothiophene 2-Thienylmagnesium
Bromide

  Mg, Anhydrous Ether  

Intermediate Complex

  2 Equivalents  

Diethyl Oxalate 2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid  Aqueous Acidic Workup (e.g., NH₄Cl, HCl)  

Arachidonic Acid

Prostaglandin H₂ (PGH₂)

  COX-1/2  

mPGES-1 Enzyme

Prostaglandin E₂ (PGE₂)

Inflammation, Pain, Fever

2-Hydroxy-2,2-di(thiophen-2-yl)acetic acid

  Inhibition  

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-HYDROXY-2,2-BIS(2-THIENYL) ACETIC ACID | 4746-63-8 [chemicalbook.com]

2. chemscene.com [chemscene.com]

3. assets.thermofisher.com [assets.thermofisher.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Introduction: Navigating Isomeric Specificity and
Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-
sds-msds-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2582693?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3749100.htm
https://www.chemscene.com/4746-63-8.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10394~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:00:32~~2-Thiopheneacetic%20acid~~
https://www.cdhfinechemical.com/images/product/msds/10_785170684_THIOPHENE-2-CARBOXYALDEHYDECASNO98-03-3MSDS.pdf
https://cdn.caymanchem.com/cdn/msds/22889m.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0330514&productDescription=THIOACETIC+ACID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-sds-msds-data
https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-sds-msds-data
https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-sds-msds-data
https://www.benchchem.com/product/b2582693#2-hydroxy-2-2-di-thiophen-3-yl-acetic-acid-sds-msds-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2582693?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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